D-myo-Inositol-1,2,4,5-tetraphosphate (sodium salt)
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Overview
Description
Ins(1,2,4,5)P4 is one of the many inositol phosphate (InsP) isomers that act as small, soluble second messengers in the transmission of cellular signals.. Ins(1,2,4,5)P4 exhibits agonist activity at the Ins(1,4,5)P3 receptor expressed in CHO cells where it induces Ca
Scientific Research Applications
Inhibition of Iron-Gall-Ink Corrosion
D-myo-Inositol-1,2,4,5-tetraphosphate sodium salt has been found effective in preventing iron-gall-ink decay in cellulose items, similar to the performance of phytic acid dodecasodium salt (Šala, Kolar, Strlič, & Kočevar, 2006).
Potential Second Messenger in Neural Signaling
This compound may act as a second messenger in neural signaling pathways. Studies on rat cerebral cortical slices suggest its rapid formation following muscarinic receptor stimulation and potential precursor role to other inositol phosphates (Batty, Nahorski, & Irvine, 1985).
Preventing Dystrophic Calcifications
D-myo-Inositol-1,2,4,5-tetraphosphate sodium salt has shown potential in preventing dystrophic calcifications in soft tissues, acting as an inhibitor of calcium salt crystallization (Grases, Perelló, Prieto, Simonet, & Torres, 2004).
Binding Affinity Studies
Research has been conducted on the binding affinities of D- and L-myo-Inositol 1,2,4,5-tetraphosphate to I(1,4,5)P3 receptors, suggesting potential for medical applications (Chung, Shin, Chang, Suh, & Kim, 1998).
Binding with Metal Ions
Studies have shown that inositol phosphates, including D-myo-Inositol-1,2,4,5-tetraphosphate, can interact with metal ions like Cu2+, Zn2+, and Cd2+, which may have implications in nutrient absorption and metabolism (Persson, Türk, Nyman, & Sandberg, 1998).
Skin Absorption and Dermatological Applications
Research indicates that D-myo-Inositol-1,2,4,5-tetraphosphate sodium salt can be absorbed through the skin, suggesting potential dermatological applications such as in preventing skin cancer or aging (Grases, Perelló, Isern, & Prieto, 2005).
Role in Soil Chemistry
This compound has been investigated for its role in soil chemistry, particularly in the formation of inositol polyphosphates, which are important for plant growth and soil health (Cosgrove, 1972).
Myo-Inositol-Dependent Sodium Uptake in Plants
Studies suggest that myo-inositol, including its derivatives like D-myo-Inositol-1,2,4,5-tetraphosphate, plays a role in sodium uptake in plants, impacting their growth under stress conditions (Nelson, Koukoumanos, & Bohnert, 1999).
Cardioprotective Properties
Preliminary research indicates that D-myo-Inositol-1,2,4,5-tetraphosphate may have cardioprotective properties, potentially reducing infarct size in animal models (Przyklenk, Maynard, Darling, & Whittaker, 2005).
Properties
Molecular Formula |
C6H12O18P4· 4Na |
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Molecular Weight |
588 |
InChI |
InChI=1S/C6H16O18P4.4Na/c7-1-3(21-25(9,10)11)5(23-27(15,16)17)2(8)6(24-28(18,19)20)4(1)22-26(12,13)14;;;;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;/q;4*+1/p-4/t1-,2-,3?,4?,5?,6?;;;; |
InChI Key |
GPEDWSWFXATPAL-ZGXJPNOWSA-J |
SMILES |
O[C@@H]1[C@@H](OP([O-])(O)=O)[C@H](OP([O-])(O)=O)[C@@H](O)[C@@H](OP([O-])(O)=O)[C@H]1OP([O-])(O)=O.[Na+].[Na+].[Na+].[Na+] |
Synonyms |
Ins(1,2,4,5)P4 (sodium salt); 1,2,4,5-IP4 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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